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Compound of Interest

Compound Name: Vinyl laurate

Cat. No.: B1345746 Get Quote

Essential Safety and Handling Guide for Vinyl
Laurate
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Vinyl laurate (CAS No. 2146-71-6).[1][2] The following procedural

guidance is designed to ensure the safety of researchers, scientists, and drug development

professionals.

Understanding the Hazards
Vinyl laurate is a colorless to pale yellow liquid that is considered a hazardous substance.[2][3]

It is combustible and can cause severe skin and eye irritation.[3] Inhalation of vapors may lead

to dizziness and drowsiness, while ingestion poses a significant aspiration hazard that can

cause lung damage.[3] It is also toxic to aquatic organisms with long-term effects.[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the last line of defense against exposure and is mandatory when

handling Vinyl laurate.[4] All PPE should be selected based on the specific tasks being

performed.[4]
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Body Area Required PPE Specifications & Rationale

Eyes/Face Safety Goggles / Face Shield

Use chemical goggles that fully

seal around the eyes.[3][4] A

full-face shield is

recommended for splash

protection.[4][5] Standard

safety glasses are insufficient.

[3][6]

Hands Chemical Protective Gloves

Wear PVC or other suitable

chemical-resistant gloves.[3]

Do NOT use natural rubber,

butyl rubber, EPDM, or

polystyrene-containing

materials.[3] Gloves must be

inspected before use and

removed carefully to avoid skin

contact.[7]

Body Protective Clothing

An apron (e.g., P.V.C.),

overalls, or a lab coat should

be worn.[3][5] For extensive

use, impervious clothing is

required to prevent skin

contact.[7] Do not allow

clothing wet with the material

to remain in contact with the

skin.[3]

Respiratory Respirator (as needed)

Local exhaust ventilation is

typically required.[3] If there is

a risk of overexposure or

inhalation of vapors, mists, or

aerosols, use an approved

respirator with a Type A-P filter

or equivalent.[3][7][8]
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Handling and Storage Protocols
Proper handling and storage are critical to prevent polymerization, contamination, and

accidental exposure.

Handling Procedures:

Ventilation: Always handle Vinyl laurate in a well-ventilated area, preferably within a

chemical fume hood.[8]

Avoid Contact: Prevent all personal contact, including inhalation of vapors and direct contact

with skin and eyes.[3]

Ignition Sources: Keep away from heat, flames, and oxidizing agents, as ignition may occur.

[3]

Grounding: Use non-sparking tools and prevent fire caused by electrostatic discharge.[8]

Storage Plan:

Parameter Requirement

Containers
Store in original, tightly sealed containers, such

as a metal can or drum.[3][7][8]

Location
Store in a cool, dry, and well-ventilated place.[7]

[8]

Temperature
Recommended storage temperature is between

10°C and 40°C.[9]

Incompatible Materials

Avoid contact with strong acids, oxidizing

agents, amines, mercaptans, zinc, copper, and

copper alloys.[3]

Light & Air

Protect from light and store under an inert

atmosphere if possible.[9] All operations should

be conducted in a nitrogen atmosphere to

minimize polymer formation.[10]
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Spill, Exposure, and Emergency Procedures
Immediate and correct response to spills or exposure is crucial.

Spill Response Workflow
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Spill Occurs

Assess Spill Size
(Minor vs. Major)

Minor Spill

Minor

Major Spill

Major

Don Appropriate PPE

Contain & Clean Up Spill
(Use absorbent material)

Collect & Place Waste
in Sealed, Labeled Container

Evacuate Immediate Area
Move Upwind

Alert Emergency Responders
& Area Supervisor

Authorized Personnel Don Full PPE
(incl. breathing apparatus)

Decontaminate Area & Equipment

End of Procedure

Click to download full resolution via product page

Workflow for responding to a Vinyl laurate spill.
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First Aid Measures:

Exposure Route Immediate Action

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration or oxygen.[3][7][8] Seek immediate

medical attention.[11]

Skin Contact

Immediately remove all contaminated clothing.

[3] Flush skin with running water and soap for at

least 15 minutes.[3][7][8] Seek medical attention

if irritation persists.[11]

Eye Contact

Immediately flush eyes with fresh running water

for at least 15 minutes, holding eyelids open.[3]

Remove contact lenses if present and easy to

do.[5] Seek immediate medical attention.[3]

Ingestion

Do NOT induce vomiting due to the risk of

aspiration.[3][8] If vomiting occurs, keep the

head low to prevent vomit from entering the

lungs.[3] Rinse mouth with water and seek

immediate medical attention.[7][8]

Disposal Plan
Vinyl laurate and its containers must be treated as hazardous waste.[3]

Step-by-Step Disposal Protocol:

Segregation: Collect waste Vinyl laurate and any contaminated materials (e.g., absorbent

pads, gloves, clothing) in a separate, designated container.[8][12] Do not mix with other

waste streams.

Containerization: Use suitable, closed, and clearly labeled containers for disposal.[8]

Containers should not be filled beyond 90% capacity.[12]
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Labeling: Label the waste container clearly as "Hazardous Waste: Vinyl Laurate" and

include any other required hazard information.

Storage Pending Disposal: Store waste containers in a secure, well-ventilated area away

from incompatible materials.

Professional Disposal: Arrange for disposal through a licensed disposal company.[7] All

waste must be handled in accordance with local, state, and federal regulations.[3] Do not

allow the chemical or wash water to enter drains or the environment.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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